Cas no 2225147-45-3 (3-(aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one)

• Product Name: 3-(aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one
• CAS No: 2225147-45-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5223202
• PubChem ID: 137964207
• Update Time: 2025-06-08

3-(aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one

• Inchi： 1S/C8H14N2O/c1-8(4-9)5-10(7(8)11)6-2-3-6/h6H,2-5,9H2,1H3
• InChI Key： WERPWDPNKREKHO-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CC(CN)(C)C1=O

Additional information on 3-(aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one

Comprehensive Overview of 3-(Aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one (CAS No. 2225147-45-3)

3-(Aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one (CAS No. 2225147-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This azetidin-2-one derivative is characterized by its unique structural features, including a cyclopropyl group and an aminomethyl substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its ability to modulate biological targets.

The compound's CAS number 2225147-45-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking and documentation. In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in medicinal chemistry. For instance, 3-(Aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one has been explored for its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing focus on targeted therapies in the pharmaceutical industry.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purity standards. Laboratories often seek high-purity samples of CAS 2225147-45-3 for preclinical studies, emphasizing the need for reliable suppliers and rigorous analytical methods. Additionally, the compound's solubility and stability under various conditions are common topics of discussion, as these properties are crucial for formulation development.

From an environmental and safety perspective, 3-(Aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one is handled with standard laboratory precautions. While it is not classified as a hazardous material, proper storage and handling protocols are recommended to maintain its integrity. The compound's molecular weight and structural formula are often referenced in technical datasheets, providing researchers with essential data for experimental design.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of azetidin-2-one derivatives to reduce waste and improve efficiency. This aligns with broader industry trends toward sustainable practices. Furthermore, the compound's potential applications in antibacterial and anti-inflammatory agents have sparked curiosity, particularly in light of the global push for new antimicrobial solutions.

As research into 3-(Aminomethyl)-1-cyclopropyl-3-methylazetidin-2-one progresses, its role in peptide mimetics and small-molecule therapeutics continues to evolve. The compound's stereochemistry and conformational flexibility are also areas of active investigation, as these factors can significantly influence its biological activity. With advancements in computational chemistry, researchers can now predict its interactions with biological targets more accurately, accelerating drug discovery efforts.

In summary, CAS No. 2225147-45-3 represents a promising scaffold in modern chemistry, offering diverse opportunities for innovation. Its relevance to drug design, material science, and biochemical research ensures its continued prominence in scientific literature and industrial applications. For those seeking detailed technical information, peer-reviewed journals and patent databases remain invaluable resources.